Cas no 1804876-62-7 (Ethyl 2-cyano-5-fluoro-4-(hydroxymethyl)phenylacetate)

• Product Name: Ethyl 2-cyano-5-fluoro-4-(hydroxymethyl)phenylacetate
• CAS No: 1804876-62-7
• MF: C₁₂H₁₂FNO₃
• MW: 237.226986885071
• CID: 4944665
• Update Time: 2025-07-21

Ethyl 2-cyano-5-fluoro-4-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-fluoro-4-(hydroxymethyl)phenylacetate

• Inchi： 1S/C12H12FNO3/c1-2-17-12(16)5-8-4-11(13)10(7-15)3-9(8)6-14/h3-4,15H,2,5,7H2,1H3
• InChI Key： IWBRPPLQJKQSEC-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C#N)C=C1CO)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-cyano-5-fluoro-4-(hydroxymethyl)phenylacetate

Comprehensive Analysis of Ethyl 2-cyano-5-fluoro-4-(hydroxymethyl)phenylacetate (CAS No. 1804876-62-7)

Ethyl 2-cyano-5-fluoro-4-(hydroxymethyl)phenylacetate (CAS No. 1804876-62-7) is a fluorinated aromatic ester compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both cyano and hydroxymethyl functional groups on the phenyl ring, combined with a fluoro substituent, makes this compound a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds are known to enhance metabolic stability and bioavailability.

In recent years, the demand for fluorinated building blocks like Ethyl 2-cyano-5-fluoro-4-(hydroxymethyl)phenylacetate has surged, driven by the growing focus on precision medicine and sustainable agriculture. A common query in scientific forums is: "How does fluorination improve drug efficacy?" Studies suggest that the introduction of fluorine atoms can modulate lipophilicity, hydrogen bonding, and steric effects, all of which are critical for optimizing drug-receptor interactions. This compound’s cyano group further adds to its reactivity, enabling diverse derivatization pathways for tailored applications.

From a synthetic chemistry perspective, CAS No. 1804876-62-7 is often explored for its role in constructing heterocyclic frameworks, a hot topic in medicinal chemistry. The hydroxymethyl moiety offers a handle for further functionalization, such as esterification or etherification, which aligns with the industry’s push toward green chemistry and atom-efficient reactions. Notably, searches for "sustainable synthesis of fluorinated intermediates" have spiked, reflecting the need for eco-friendly methodologies in producing such compounds.

Another area of interest is the compound’s potential in agrochemical innovation. Fluorinated phenyl derivatives are frequently employed in developing herbicides and fungicides due to their ability to penetrate plant tissues effectively. The Ethyl 2-cyano-5-fluoro-4-(hydroxymethyl)phenylacetate structure could serve as a precursor for novel crop protection agents, addressing global challenges like pesticide resistance. This ties into trending searches such as "next-generation agrochemicals with reduced environmental impact."

Quality control and analytical characterization of CAS No. 1804876-62-7 are also critical discussion points. Advanced techniques like HPLC-MS and NMR spectroscopy are routinely used to verify purity and structural integrity, ensuring compliance with regulatory standards. Laboratories often inquire about "optimized analytical methods for fluorinated esters," highlighting the need for robust protocols in industrial and academic settings.

In summary, Ethyl 2-cyano-5-fluoro-4-(hydroxymethyl)phenylacetate represents a compelling case study in the intersection of fluorine chemistry and applied sciences. Its multifaceted reactivity and alignment with contemporary research trends—such as drug design, green synthesis, and agrochemical development—underscore its relevance in modern chemical innovation. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in cutting-edge research.